Cas no 1421516-01-9 (N-[2-(4-methoxyphenyl)ethyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane-4-carboxamide)

• Product Name: N-[2-(4-methoxyphenyl)ethyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane-4-carboxamide
• CAS No: 1421516-01-9
• MF: C₂₀H₃₁N₃O₃S
• MW: 393.543443918228
• CID: 5364341
• Update Time: 2025-05-20

N-[2-(4-methoxyphenyl)ethyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methoxyphenyl)ethyl]-3-(morpholin-4-ylmethyl)-1,4-thiazepane-4-carboxamide
• N-[2-(4-methoxyphenyl)ethyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane-4-carboxamide

• Inchi： 1S/C20H31N3O3S/c1-25-19-5-3-17(4-6-19)7-8-21-20(24)23-9-2-14-27-16-18(23)15-22-10-12-26-13-11-22/h3-6,18H,2,7-16H2,1H3,(H,21,24)
• InChI Key： HPKWRHVUAZAMKW-UHFFFAOYSA-N
• SMILES： S1CCCN(C(NCCC2=CC=C(OC)C=C2)=O)C(CN2CCOCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-[2-(4-methoxyphenyl)ethyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane-4-carboxamide

N-[2-(4-methoxyphenyl)ethyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane-4-carboxamide (CAS No. 1421516-01-9): A Comprehensive Overview

N-[2-(4-methoxyphenyl)ethyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane-4-carboxamide (CAS No. 1421516-01-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the thiazepane family and exhibits unique structural and functional properties that make it a valuable candidate for various therapeutic applications.

The thiazepane core of this compound is a seven-membered heterocyclic ring containing a sulfur atom and a nitrogen atom. This structural feature imparts the compound with specific chemical and biological properties. The methoxyphenyl group attached to the ethyl chain enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach its target sites within cells. The morpholin-4-yl moiety, on the other hand, contributes to the compound's solubility and stability in aqueous environments, making it suitable for formulation in various drug delivery systems.

Recent studies have highlighted the potential of N-[2-(4-methoxyphenyl)ethyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane-4-carboxamide in several therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving acetylcholine and dopamine, which are known to be dysregulated in these conditions.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-[2-(4-methoxyphenyl)ethyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane-4-carboxamide exhibits potent neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells. These findings suggest that the compound could be developed into a novel therapeutic agent for preventing or slowing down the progression of neurodegenerative disorders.

Another area of interest is the potential use of this compound in cancer therapy. Preclinical studies have shown that N-[2-(4-methoxyphenyl)ethyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane-4-carboxamide can inhibit the growth of various cancer cell lines by inducing cell cycle arrest and promoting apoptosis. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

Furthermore, this compound has been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that N-[2-(4-methoxyphenyl)ethyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane-4-carboxamide can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-[2-(4-methoxyphenyl)ethyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane-4-carboxamide has also been studied extensively. It has been found to have good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, the compound exhibits low toxicity and minimal side effects, which are crucial factors for its potential use as a therapeutic agent.

In conclusion, N-[2-(4-methoxyphenyl)ethyl]-3-[(morpholin-4-yl)methyl]-1,4-thiazepane-4-carboxamide (CAS No. 1421516-01-9) is a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in neurodegenerative diseases, cancer, and inflammatory conditions.